Cas no 2256740-54-0 (2-bromo-5-(methyl-d3)thiazole)
2-bromo-5-(methyl-d3)thiazole structure
Product Name:2-bromo-5-(methyl-d3)thiazole
CAS No:2256740-54-0
MF:C4H4BrNS
MW:181.06874370575
CID:6827362
PubChem ID:172405166
Update Time:2025-03-02
2-bromo-5-(methyl-d3)thiazole Chemical and Physical Properties
Names and Identifiers
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- 2256740-54-0
- CS-25635
- 2-bromo-5-(methyl-d3)thiazole
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- Inchi: 1S/C4H4BrNS/c1-3-2-6-4(5)7-3/h2H,1H3/i1D3
- InChI Key: FJPZHYAYNAUKKA-FIBGUPNXSA-N
- SMILES: BrC1=NC=C(C([2H])([2H])[2H])S1
Computed Properties
- Exact Mass: 179.94361Da
- Monoisotopic Mass: 179.94361Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 68.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 41.1Ų
2-bromo-5-(methyl-d3)thiazole Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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